Cas no 1391465-25-0 ((1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 1391465-25-0
• MF: C₈H₁₀Cl₂FN
• MW: 210.076103687286
• MDL: MFCD12757969
• CID: 4596442
• PubChem ID: 119030429
• Update Time: 2025-10-12

(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride
• (R)-1-(2-Chloro-4-fluorophenyl)ethanamine hydrochloride
• MFCD12757969
• 1391465-25-0
• (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-aminehydrochloride
• (1R)-1-(2-chloro-4-fluorophenyl)ethanamine;hydrochloride
• (R)-1-(2-Chloro-4-fluorophenyl)ethanaminehydrochloride
• (R)-1-(2-Chloro-4-fluorophenyl)ethan-1-amine hydrochloride
• F77977
• EN300-226082

• MDL： MFCD12757969
• Inchi： 1S/C8H9ClFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key： ADHMUZNAMAJFTD-NUBCRITNSA-N
• SMILES： [C@@H](C1C=CC(F)=CC=1Cl)(N)C.Cl

Computed Properties

• Exact Mass: 209.0174329g/mol
• Monoisotopic Mass: 209.0174329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride

(1R)-1-(2-Chloro-4-Fluorophenyl)Ethan-1-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 1391465-25-0, commonly referred to as (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its utilization.

Chemical Structure and Properties

(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride is a chiral molecule characterized by a phenyl ring substituted with chlorine and fluorine atoms at the 2nd and 4th positions, respectively. The ethanamine group is attached to the phenyl ring via a single bond, and the hydrochloride salt form ensures its stability under various conditions. The stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in determining its pharmacokinetic properties and biological activity.

Synthesis Methods

The synthesis of (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding amine intermediate. One common approach is the nucleophilic aromatic substitution reaction, where an amine group is introduced onto a chloro-substituted aromatic ring under specific conditions. Subsequent steps may include fluorination, stereochemical resolution, and finally, salt formation with hydrochloric acid to yield the final product.

Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound. For instance, researchers have employed chiral catalysts such as palladium complexes to achieve high enantiomeric excess (ee) during the key coupling reactions. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

Biological Activity and Applications

(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride has demonstrated promising biological activity in various assays, particularly in the context of central nervous system (CNS) disorders. Preclinical studies have shown that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Its ability to cross the blood-brain barrier (BBB) makes it a valuable candidate for drug development targeting CNS-related conditions.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential role in modulating ion channels and receptor activity. Recent research highlights its efficacy in reducing neuronal hyperexcitability, which could be beneficial in treating epilepsy and other seizure-related disorders.

Recent Research Findings

Emerging studies have explored the use of (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride as a lead compound for developing novel therapeutic agents against Alzheimer's disease (AD). A study published in *Nature Communications* demonstrated that this compound significantly reduces amyloid-beta (Aβ) peptide aggregation in vitro, a hallmark of AD pathology. Furthermore, animal model experiments revealed improved cognitive function in mice administered with this compound.

Another notable advancement involves its application in targeted drug delivery systems. Researchers have successfully conjugated this compound with biocompatible polymers to create nanocarriers that enhance its bioavailability and reduce systemic toxicity. This innovation opens new avenues for personalized medicine and precision therapy.

Conclusion

(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-amine hydrochloride, with CAS No 1391465-25-0, stands as a testament to the ongoing progress in medicinal chemistry. Its unique structural features, coupled with advanced synthetic techniques and promising biological profiles, position it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to addressing unmet medical needs across various therapeutic areas.